Cas no 1354027-47-6 ([1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354027-47-6
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• MDL: MFCD21094821
• CID: 4589367
• Update Time: 2025-06-27

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester
• Carbamic acid, N-[[1-[(2S)-2-amino-1-oxopropyl]-3-piperidinyl]methyl]-N-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD21094821
• Inchi： 1S/C15H29N3O3/c1-11(16)13(19)18-8-6-7-12(10-18)9-17(5)14(20)21-15(2,3)4/h11-12H,6-10,16H2,1-5H3/t11-,12?/m0/s1
• InChI Key： BNBNISXUSQPGGJ-PXYINDEMSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1CCCN(C(=O)[C@@H](N)C)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester: A Comprehensive Overview

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester, also known by its CAS Registry Number 1354027-47-6, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a piperidine ring, an S-configured amino propionyl group, and a tert-butyl carbamate moiety. These structural features contribute to its versatile chemical properties and make it an intriguing subject for both academic and industrial research.

The synthesis of 1354027-47-6 involves a series of intricate chemical reactions, including amino acid derivatization, peptide bond formation, and tert-butyl carbamate protection. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry at the S-configured amino propionyl group, which is critical for its biological activity. Researchers have also explored alternative synthetic pathways, such as enzymatic catalysis and continuous flow chemistry, to enhance the efficiency and scalability of its production.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The piperidine ring serves as a scaffold for various bioactive molecules, while the tert-butyl carbamate group provides stability during chemical transformations. Studies have shown that this compound exhibits potential in targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease, due to its ability to modulate neurotransmitter systems. Additionally, it has been investigated as a precursor for peptide-based drugs, where its stereochemical integrity plays a crucial role in ensuring therapeutic efficacy.

Recent research has also focused on the environmental impact of this compound. The use of tert-butyl carbamate as a protecting group has raised concerns regarding its biodegradability and potential accumulation in ecosystems. To address these issues, scientists have developed innovative strategies for the removal of this group during downstream processing, minimizing its environmental footprint. Furthermore, the compound's stability under various storage conditions has been thoroughly evaluated to ensure safe handling and transportation.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354027-47-6) is a multifaceted compound with promising applications in drug development and organic synthesis. Its unique structure, combined with advancements in synthetic methodologies, positions it as a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.